N-(2-aminoethyl)-4-bromobenzamide
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Overview
Description
N-(2-aminoethyl)-4-bromobenzamide (AE4B) is a small molecule that has been studied for its potential applications in various scientific fields. AE4B has a unique molecular structure and is composed of two amine groups, a bromine atom, and a benzamide group. It is a synthetic compound that is easily synthesized and is used in the laboratory for various scientific experiments. AE4B has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
- Role of N-(2-aminoethyl)-4-bromobenzamide : Researchers have explored chiral PNAs bearing a substituent in the N-(2-aminoethyl)glycine backbone. These modified PNAs exhibit improved antisense and antigene properties, making them attractive for biological and medical applications .
- Role of N-(2-aminoethyl)-4-bromobenzamide : The compound AEAPMDS (N-(2-aminoethyl)(3-aminopropyl) methyldimethoxysilane) can be incorporated into cellulose nanocrystal (CNC) aerogels via C–O–Si bonds. These modified aerogels exhibit unique properties .
- Role of N-(2-aminoethyl)-4-bromobenzamide : By introducing N-(2-aminoethyl) acetamide into perovskite precursors, researchers have achieved pure-phase FAPbI3 perovskite films. These films exhibit improved stability and performance .
Peptide Nucleic Acids (PNAs) Modification
Aerogel Fabrication
Perovskite Film Engineering
Mechanism of Action
Target of Action
Similar compounds such as n-(2-aminoethyl)-3-aminopropyltrimethoxysilane have been found to interact with proteins like carbonic anhydrase 2 .
Mode of Action
It’s likely that it interacts with its targets through non-covalent interactions, similar to other n-(2-aminoethyl) derivatives .
Biochemical Pathways
N-(2-aminoethyl) derivatives are often used in the synthesis of various polyhedral silsesquioxanes, which can affect a variety of biochemical processes .
Result of Action
Similar compounds have been used for intracellular labeling and neuronal tracing studies, suggesting potential applications in cellular biology .
Action Environment
Similar compounds have been found to be stable under a variety of conditions, suggesting that n-(2-aminoethyl)-4-bromobenzamide may also exhibit stability across different environments .
properties
IUPAC Name |
N-(2-aminoethyl)-4-bromobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O/c10-8-3-1-7(2-4-8)9(13)12-6-5-11/h1-4H,5-6,11H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAZZZOYVGVVJEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCN)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-aminoethyl)-4-bromobenzamide | |
CAS RN |
152535-04-1 |
Source
|
Record name | N-(2-aminoethyl)-4-bromobenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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